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Compound of Interest

Compound Name: 2,3-Difluoronitrobenzene

Cat. No.: B1293642 Get Quote

Essential Safety and Handling Guide for 2,3-
Difluoronitrobenzene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3-Difluoronitrobenzene.

Adherence to these protocols is essential for ensuring laboratory safety and operational

integrity.

Hazard Identification and Physicochemical
Properties
2,3-Difluoronitrobenzene is a chemical compound that requires careful handling due to its

hazardous properties. It is classified with the signal word "Warning" and is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

Some sources also indicate it may be harmful if swallowed (H302).

Physicochemical Data Summary

The following table summarizes key quantitative data for 2,3-Difluoronitrobenzene.
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Property Value Source(s)

CAS Number 6921-22-8 [1][2][3]

Molecular Formula C₆H₃F₂NO₂ [1][2][4]

Molecular Weight 159.09 g/mol [1][2][4]

Physical Form Liquid [4]

Boiling Point 219.0 ± 20.0 °C at 760 mmHg

Flash Point 90 - 93.1 °C [3]

Storage
Store at room temperature in a

well-ventilated, locked place.
[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.

The required equipment is detailed below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/msds/2-3-difluoronitrobenzene.pdf
https://www.chemscene.com/product/6921-22-8.html
https://store.apolloscientific.co.uk/product/23-difluoronitrobenzene
https://www.chemicalbook.com/msds/2-3-difluoronitrobenzene.pdf
https://www.chemscene.com/product/6921-22-8.html
https://cymitquimica.com/products/IN-DA00FAFM/6921-22-8/23-difluoronitrobenzene/
https://www.chemicalbook.com/msds/2-3-difluoronitrobenzene.pdf
https://www.chemscene.com/product/6921-22-8.html
https://cymitquimica.com/products/IN-DA00FAFM/6921-22-8/23-difluoronitrobenzene/
https://cymitquimica.com/products/IN-DA00FAFM/6921-22-8/23-difluoronitrobenzene/
https://store.apolloscientific.co.uk/product/23-difluoronitrobenzene
https://www.chemicalbook.com/msds/2-3-difluoronitrobenzene.pdf
https://www.chemscene.com/product/6921-22-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).

[1]

Skin Protection

- Gloves: Chemical-resistant,

impervious gloves (e.g., Butyl

rubber). Gloves must be

inspected before use and

changed immediately if

contaminated.[1][5] - Clothing:

Fire/flame resistant and

impervious lab coat or a

complete chemical protection

suit.[1][6]

[1][5][6]

Respiratory Protection

- Standard Use: Handle only in

a well-ventilated area or a

chemical fume hood.[1] - High

Concentrations/Spills: If

ventilation is inadequate,

exposure limits are exceeded,

or irritation is experienced, a

full-face respirator with

appropriate cartridges (e.g.,

type ABEK, EN 14387) must

be used.[1][6]

[1][6]

Operational Plan: Safe Handling Protocol
A systematic approach to handling 2,3-Difluoronitrobenzene is crucial. Follow these

procedural steps to minimize risk.

Step 1: Preparation and Area Setup

Verify Ventilation: Ensure the chemical fume hood is operational and certified.
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Assemble PPE: Don all required PPE as specified in the table above.

Prepare Materials: Gather all necessary equipment, including non-sparking tools, and place

absorbent, disposable bench paper in the work area.[1]

Locate Safety Equipment: Confirm the location and functionality of the nearest emergency

exit, safety shower, and eyewash station.

Step 2: Chemical Handling

Transport: Transport the chemical in a sealed, properly labeled, and shatter-proof secondary

container.

Dispensing: Conduct all dispensing and handling operations inside the chemical fume hood.

Avoid Contact: Avoid all contact with skin and eyes and prevent inhalation of vapors or mists.

[1][6]

Ignition Sources: Keep away from heat, sparks, and open flames. Use measures to prevent

the buildup of electrostatic charge.[1][6]

Closure: Keep the container tightly closed when not in use.[1]

Step 3: Post-Handling and Decontamination

Clean Up: Decontaminate all work surfaces after use.

PPE Removal: Remove gloves and other disposable PPE using a technique that avoids skin

contact. Dispose of them as contaminated waste.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If the person is not

breathing, give artificial

respiration. Seek immediate

medical attention.[1]

[1]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, seek medical attention.

[1]

[1]

Eye Contact

Rinse cautiously with pure

water for at least 15 minutes,

holding the eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention

from a specialist.[1]

[1]

Ingestion

Rinse mouth thoroughly with

water. Do NOT induce

vomiting. Never give anything

by mouth to an unconscious

person. Call a poison control

center or doctor immediately.

[1]

[1]

Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Control Ignition: Remove all sources of ignition.[1]
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Contain Spill: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter

drains or sewer systems.[1]

Absorb: Cover the spill with an inert, non-combustible absorbent material (e.g., sand, earth,

vermiculite).[7]

Collect: Using spark-proof tools, collect the absorbed material and place it into a suitable,

closed, and properly labeled container for disposal.[1]

Disposal Plan
Proper disposal of 2,3-Difluoronitrobenzene and associated waste is a legal and safety

requirement.

Step 1: Waste Segregation

Collect all waste containing 2,3-Difluoronitrobenzene, including contaminated PPE and

absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste container.

Step 2: Chemical Waste Disposal

The material must be disposed of through a licensed chemical destruction facility.[1]

Controlled incineration with flue gas scrubbing is a suitable method.[1]

Do not discharge the chemical or its containers into sewer systems or waterways.[1]

Step 3: Container Disposal

Empty containers should be triple-rinsed with a suitable solvent.[1]

The rinsate should be collected and treated as hazardous waste.

After rinsing, containers can be offered for recycling or reconditioning, or they can be

punctured to prevent reuse and disposed of in a sanitary landfill, in accordance with local

regulations.[1]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical workflow for the safe management of 2,3-
Difluoronitrobenzene in a laboratory setting.

Step 1: Preparation
- Verify Fume Hood

- Don Full PPE
- Prepare Workspace

Step 2: Handling
- Work in Fume Hood

- Use Non-Sparking Tools
- Avoid Contact & Inhalation

Step 3: Post-Handling
- Decontaminate Surfaces
- Doff & Dispose of PPE

- Personal Hygiene

Emergency: Spill
- Evacuate & Ventilate

- Contain & Absorb
- Collect for Disposal

 If Spill Occurs

Emergency: Exposure
- Follow First Aid Protocol

- Remove Contaminated Clothing
- Seek Medical Attention

 If Exposure Occurs

Step 4: Waste Collection
- Segregate Contaminated Waste
- Use Labeled, Sealed Containers

Step 5: Disposal
- Transfer to Licensed Facility
- Incineration or Destruction
- Rinse/Puncture Containers

End

Start
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Click to download full resolution via product page

Caption: Workflow for handling 2,3-Difluoronitrobenzene from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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